Selective hydrogenation of amides and imides over heterogeneous Pt-based catalysts†
Catalysis Science & Technology Pub Date: 2023-12-04 DOI: 10.1039/D3CY01274C
Abstract
The hydrogenation of amides is an important but highly challenging reaction, which usually is applied under drastic conditions (temperature >160 °C). Here, we report a heterogeneous Pt–MoOx/TiO2 catalyst for amide and imide hydrogenation under milder conditions. The catalytic reactivity is proposed to originate from the synergistic effect between surface active species. Pt promotes formation of partially reduced MoOx that is responsible for C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
O activation, and MoOx-modified Pt can more efficiently generate surface species from gas-phase H2. This catalyst system enables the selective hydrogenation of several 2° and 3° amides as well as imides.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 131633-88-0
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CAS no.: 14651-42-4
